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Compound of Interest

Compound Name: Ethyl 2-(2-cyanophenyl)acetate

Cat. No.: B183921

Essential Safety and Handling Guide for Ethyl 2-(2-
cyanophenyl)acetate

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-(2-cyanophenyl)acetate (CAS No.
67237-76-7) was not readily accessible. The following information is based on the safety data
for the closely related and structurally similar compound, Ethyl cyanoacetate (CAS No. 105-56-
6), and should be used as a precautionary guide. It is imperative to consult the specific SDS
provided by the supplier upon receipt of Ethyl 2-(2-cyanophenyl)acetate and to conduct a
thorough risk assessment before handling.

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2-(2-cyanophenyl)acetate.

Key Safety and Physical Data

The following table summarizes the known hazard classifications and physical properties for
Ethyl cyanoacetate, which may be similar to Ethyl 2-(2-cyanophenyl)acetate.
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Parameter Value Reference
GHS Pictogram leualt text [1]
Signal Word Warning [1112]

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H315:
GHS Hazard Statements Causes skin irritation.H319: [1112][3]
Causes serious eye
irritation.H332: Harmful if

inhaled.

CsH7NO:z (for Ethyl
Molecular Formula [4]
cyanoacetate)

113.11 g/mol (for Ethyl

Molecular Weight cyanoacetate) [1]
Appearance Colorless to pale yellow liquid [41[5]
Boiling Point 208 - 210 °C (406 - 410 °F) [31[6]
Melting Point -22 °C (-8 °F) [6]
Flash Point 85 °C (185 °F) [7]
Density 1.06 g/cm3 at 20 °C [8]

N Insoluble in water. Soluble in
Solubility [5]
ethanol and ether.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling this
compound.

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Contact lenses
should not be worn.
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¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., butyl rubber, Viton®).[6] Gloves should be
inspected before use and disposed of properly after.[3]

o Clothing: A full chemical-resistant suit or a lab coat with long sleeves is required.[3] Safety
footwear should also be worn.[9]

» Respiratory Protection: If working outside a fume hood or if vapors are likely to be generated,
use a NIOSH (US) or CEN (EU) approved respirator with an appropriate cartridge for organic
vapors.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental compliance.

Operational Plan: Step-by-Step Handling Protocol

e Preparation and Inspection:

o Before handling, ensure that an emergency eyewash station and safety shower are readily
accessible and have been recently tested.[9]

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume
hood.[9]

o Inspect all PPE for integrity before donning.

o Chemical Handling:

[e]

Avoid direct contact with skin, eyes, and clothing.[7]

o

Do not inhale vapors or mists.[3]

[¢]

Use spark-proof tools and avoid sources of ignition such as open flames and hot surfaces.

[¢]

Ground all containers and transfer equipment to prevent static discharge.
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e Storage:
o Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[9]

o Keep away from incompatible materials, including strong oxidizing agents, strong acids,
and strong bases.[7]

o Protect from direct sunlight and heat.[7]
e Spill Management:
o Minor Spills:
» Evacuate non-essential personnel from the area.[9]

» Wearing full PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[10]

= Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[10]
» Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
o Major Spills:
» Evacuate the laboratory immediately and alert emergency responders.[10]

» Prevent the spill from entering drains or waterways.[10]

Disposal Plan

All waste generated must be treated as hazardous.
e Waste Collection:

o Collect all unused material and contaminated items (e.g., gloves, absorbent materials) in a
designated, labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
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e Disposal Procedure:
o Dispose of the chemical waste through a licensed professional waste disposal service.[3]

o The material may be dissolved in a combustible solvent and incinerated in a chemical
incinerator equipped with an afterburner and scrubber.[11]

o Ensure compliance with all local, regional, and national environmental regulations.[8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

 If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[2]

¢ In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected
skin area with large amounts of soap and water for at least 15 minutes. Seek medical
attention if irritation persists.[10]

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1]

« |If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of
Ethyl 2-(2-cyanophenyl)acetate.

Caption: Workflow for Safe Handling and Disposal of Ethyl 2-(2-cyanophenyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 2-(2-
cyanophenyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183921#personal-protective-equipment-for-handling-
ethyl-2-2-cyanophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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